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Compound of Interest

Compound Name: NCGC00138783 TFA

Cat. No.: B10856936

Essential Safety and Handling Guide for
NCGCO00138783 TFA

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of NCGC00138783 TFA. The primary acute hazards associated with this compound are related
to its trifluoroacetate (TFA) component, which is a strong corrosive acid. Therefore, all handling
procedures should be performed with the appropriate precautions for a corrosive and
potentially potent pharmaceutical compound.

Quantitative Safety and Physical Data

While specific occupational exposure limits have not been established for trifluoroacetic acid, it
is imperative to minimize exposure through engineering controls and personal protective
equipment.[1][2] The following tables summarize key safety and physical data for
NCGCO00138783 TFA and its trifluoroacetic acid component.

Table 1: Physical and Chemical Properties of NCGC00138783 TFA
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Property Value

Molecular Formula C28H27FAN703S

Molecular Weight 617.62 g/mol

Appearance Solid, white to light yellow

N >1.25 mg/mL in a 1:9 DMSO/Corn oil solution;

Solubility . . .
50 mg/mL in DMSO (may require warming)[3][4]
4°C for solid (sealed from moisture and light); In

Storage solvent: -80°C for 6 months, -20°C for 1

month[4]

Table 2: Properties of Trifluoroacetic Acid (TFA)

Property

Value

Chemical Formula

C2HF302

Molar Mass 114.023 g/mol [5]
Colorless, fuming liquid with a pungent, vinegar-
Appearance .
like odor[1][5][6]
Density 1.489 g/cm3 at 20 °CJ[5]
Melting Point -15.4 °C (4.3 °F)[9]
Boiling Point 72.4 °C (162.3 °F)[5]

Solubility in Water

Miscible[5][6]

Acidity (pKa)

0.52[5]

Table 3: Glove Compatibility for Handling Organic Acids

The following table provides general guidance on glove material compatibility with organic

acids similar to TFA. It is crucial to consult the specific glove manufacturer's chemical

resistance data.
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Glove Material

Acetic Acid

Formic Acid

General
Recommendation
for TFA

Natural Rubber

Fair (breakthrough > 1
hn[7][8]

Fair (breakthrough > 1
hr)[7]

Use with caution for

splash protection only.

Good (breakthrough >

Good (breakthrough >

Suitable for splash

Neoprene _
4 hrs)[7][8] 4 hrs)[7] protection.
Excellent Excellent
Recommended for
Butyl (breakthrough > 8 hrs)  (breakthrough > 8 hrs)
extended contact.
[718] [7]
Fair (breakthrough >1  Good (breakthrough > ] )
PVC Use with caution.
hn)[7][8] 4 hrs)[7]
Not recommended for
direct contact; suitable
Not Recommended )
o Fair (breakthrough >1  for short-term splash
Nitrile (breakthrough < 1 hr) ) )
78] hn)[7] protection only if
changed immediately.
[9]
Excellent )
] Fair (breakthrough >1  Recommended for
Viton (breakthrough > 8 hrs)

[71(8]

hn[7]

extended contact.

Operational Protocols

Adherence to the following step-by-step protocols is mandatory to ensure the safety of all

personnel and the integrity of the research.

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls:
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e Primary: All handling of NCGC00138783 TFA, especially in its solid powder form, must be
conducted in a certified chemical fume hood or a ventilated balance enclosure to minimize

inhalation exposure.[10]

o Secondary: An eyewash station and a safety shower must be readily accessible in the

immediate work area.
Personal Protective Equipment (PPE):

e Eye and Face Protection: Chemical splash goggles are required. A full-face shield should be
worn when handling larger quantities or when there is a significant risk of splashing.

¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves. For handling small quantities, double
gloving with nitrile gloves may be acceptable for splash protection, with immediate
replacement upon contamination. For larger volumes or prolonged handling, butyl or Viton
gloves are recommended.[7][8] Always check gloves for tears or holes before use.

o Lab Coat: A buttoned, full-length laboratory coat must be worn.

o Clothing: Full-length pants and closed-toe shoes are mandatory.

Experimental Protocols
1. Weighing NCGC00138783 TFA Powder:

e Preparation: Designate a specific area within a chemical fume hood for weighing. Cover the
work surface with absorbent bench paper.[10]

» Tare Container: Place a clean, sealable container (e.g., a vial with a screw cap) on the
balance and tare it.[11]

o Transfer Powder: Inside the fume hood, carefully transfer the desired amount of
NCGCO00138783 TFA powder from the stock container to the tared container using a clean
spatula.[11] Keep the stock container closed as much as possible.[10]
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» Seal and Re-weigh: Securely seal the container with the powder and re-weigh it on the
balance to determine the exact mass.[11]

o Cleanup: After weighing, decontaminate the spatula and the work surface. Dispose of the
contaminated bench paper and any used weighing paper as hazardous waste.

2. Preparation of a Stock Solution:

e Solvent Addition: Based on the measured weight, calculate the required volume of solvent
(e.g., DMSO) to achieve the desired concentration.

» Dissolution: In a chemical fume hood, add the solvent to the sealed container containing the
NCGC00138783 TFA powder.

e Mixing: Gently agitate the container to dissolve the powder. If necessary, sonication or gentle
warming (as specified for solubility in DMSQO) can be used.[4]

o Labeling: Clearly label the container with the compound name, concentration, solvent, date
of preparation, and appropriate hazard symbols.

o Storage: Store the stock solution under the recommended conditions (e.g., -80°C for long-
term storage).[4]

Disposal and Spill Management
Waste Disposal Plan

All waste containing NCGC00138783 TFA must be treated as hazardous waste.
e Waste Collection:

o Collect all solid waste (e.g., contaminated gloves, weighing paper, bench paper) in a
designated, sealed, and clearly labeled hazardous waste container.

o Collect all liquid waste in a separate, compatible, and clearly labeled hazardous waste
container. Do not use metal containers.
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e Labeling: The waste container label must include "Hazardous Waste" and the full chemical
name "NCGC00138783 TFA".

o Storage: Store hazardous waste containers in a designated satellite accumulation area,
away from incompatible materials.

» Disposal: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EH&S) department. Do not pour any waste down the
drain.

Spill Response Plan

For Minor Spills (< 500 mL):

o Alert Personnel: Immediately notify others in the vicinity.

o Evacuate: If necessary, evacuate the immediate area.

e Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Absorb: Use an inert absorbent material (e.g., vermiculite, sand, or a chemical spill kit) to
contain and absorb the spill.

o Collect: Carefully collect the absorbed material and place it in a sealed container for
hazardous waste.

o Decontaminate: Clean the spill area with a suitable decontaminating solution, followed by a
water rinse.

» Dispose: Dispose of all cleanup materials as hazardous waste.
For Major Spills (> 500 mL) or Spills with Personnel Exposure:
e Evacuate: Immediately evacuate the laboratory and alert others to do the same.

o Emergency Services: Contact your institution's emergency response team or call 911.
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o First Aid: If there has been personnel exposure, provide immediate first aid as described
below and seek medical attention.

First Aid Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

Diagrams

Preparation Handling Disposal

(Gag;’g:"gs‘zf: zﬁes) }—» Set up in Chemical Fume Hood }—» Weigh Solid NCGC00138783 TFA }—»’ Dissolve in Appropriate Solvent }—» tore Solution Correctly

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of NCGC00138783 TFA.
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Caption: Spill Response Decision Tree for NCGC00138783 TFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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